Cas no 881041-53-8 (1,1'-(oxydibenzene-4,1-diyl)bis(1H-pyrrole-2-carbaldehyde))

• Product Name: 1,1'-(oxydibenzene-4,1-diyl)bis(1H-pyrrole-2-carbaldehyde)
• CAS No: 881041-53-8
• MF: C₂₂H₁₆N₂O₃
• MW: 356.374045372009
• CID: 3056333
• PubChem ID: 4715378
• Update Time: 2025-11-02

1,1'-(oxydibenzene-4,1-diyl)bis(1H-pyrrole-2-carbaldehyde) Chemical and Physical Properties

Names and Identifiers

• 1,1'-(oxydibenzene-4,1-diyl)bis(1H-pyrrole-2-carbaldehyde)
• AKOS001476842
• 1,1'-(Oxybis(4,1-phenylene))bis(1H-pyrrole-2-carbaldehyde)
• 881041-53-8
• 1-{4-[4-(2-formyl-1H-pyrrol-1-yl)phenoxy]phenyl}-1H-pyrrole-2-carbaldehyde
• STK893830
• BBL021124
• EN300-6501735

• Inchi： 1S/C22H16N2O3/c25-15-19-3-1-13-23(19)17-5-9-21(10-6-17)27-22-11-7-18(8-12-22)24-14-2-4-20(24)16-26/h1-16H
• InChI Key： VHNLWXRMYDFSKN-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N1C=CC=C1C=O)C1C=CC(=CC=1)N1C=CC=C1C=O

Computed Properties

• Exact Mass: 356.11609238Da
• Monoisotopic Mass: 356.11609238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 53.2Ų

Additional information on 1,1'-(oxydibenzene-4,1-diyl)bis(1H-pyrrole-2-carbaldehyde)

Comprehensive Overview of 1,1'-(Oxydibenzene-4,1-diyl)bis(1H-pyrrole-2-carbaldehyde) (CAS No. 881041-53-8)

1,1'-(Oxydibenzene-4,1-diyl)bis(1H-pyrrole-2-carbaldehyde), with the CAS number 881041-53-8, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, material science, and pharmaceutical research. This compound, characterized by its unique pyrrole-carbaldehyde structure, serves as a versatile building block for the development of advanced functional materials and bioactive molecules. Its molecular framework, featuring a central oxydibenzene core, enables diverse applications, particularly in the design of fluorescent probes, polymeric materials, and catalysts.

In recent years, the demand for high-performance organic compounds like 1,1'-(oxydibenzene-4,1-diyl)bis(1H-pyrrole-2-carbaldehyde) has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers are increasingly exploring its potential in renewable energy applications, such as organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). The compound's ability to form π-conjugated systems makes it a promising candidate for enhancing the efficiency of energy conversion devices. Additionally, its aldehyde functional groups provide reactive sites for further chemical modifications, enabling the creation of tailored materials with specific properties.

One of the most intriguing aspects of CAS No. 881041-53-8 is its role in drug discovery and medicinal chemistry. The pyrrole moiety is a common pharmacophore found in many biologically active compounds, including anticancer agents and antimicrobial drugs. The presence of aldehyde groups in this compound allows for the synthesis of Schiff bases, which are known for their chelating properties and potential therapeutic applications. Recent studies have highlighted its utility in designing metal-organic frameworks (MOFs) for drug delivery systems, further expanding its relevance in biomedical research.

The synthesis of 1,1'-(oxydibenzene-4,1-diyl)bis(1H-pyrrole-2-carbaldehyde) typically involves multistep organic reactions, including cross-coupling and oxidation steps. Optimizing these processes to achieve high yields and minimal environmental impact remains a key focus for chemists. With the growing emphasis on eco-friendly synthesis, researchers are investigating catalytic methods and solvent-free conditions to produce this compound more sustainably. Such innovations align with the broader goals of green chemistry and circular economy initiatives.

From an industrial perspective, CAS No. 881041-53-8 is valued for its potential in advanced material manufacturing. Its incorporation into polymeric matrices can enhance mechanical strength, thermal stability, and optical properties, making it suitable for high-tech coatings and electronic components. The compound's fluorescence properties also open doors for applications in sensors and imaging technologies, where precision and sensitivity are critical.

In conclusion, 1,1'-(oxydibenzene-4,1-diyl)bis(1H-pyrrole-2-carbaldehyde) (CAS No. 881041-53-8) represents a multifaceted compound with broad applicability across scientific and industrial domains. Its unique structural features and reactive sites make it a valuable asset for innovative research and product development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in energy, healthcare, and sustainable technology.